Cas no 101976-14-1 (1,2-Benzenedicarboxylicacid, mono(2-methylpropyl) ester, ammonium salt (9CI))

• Product Name: 1,2-Benzenedicarboxylicacid, mono(2-methylpropyl) ester, ammonium salt (9CI)
• CAS No: 101976-14-1
• MF: C₁₂H₁₇NO₄
• MW: 239.267683744431
• CID: 176033
• PubChem ID: 3064109
• Update Time: 2025-04-19

1,2-Benzenedicarboxylicacid, mono(2-methylpropyl) ester, ammonium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylicacid, mono(2-methylpropyl) ester, ammonium salt (9CI)
• azanium,2-(2-methylpropoxycarbonyl)benzoate
• Mono-sec-butyl phthalate ammonium salt
• Ammonium 2-(isobutoxycarbonyl)benzoate
• Phthalic acid, mono-sec-butyl ester, ammonium salt
• starbld0026473
• Mono-isobutyl phthalate ammonium salt
• DTXSID80144471
• UNII-9O5V9B66G9
• 101976-14-1
• NIOSH/TI2480100
• TI24801000
• Phthalic acid, monoisobutyl ester, ammonium salt
• 9O5V9B66G9

• Inchi： 1S/C12H14O4.H3N/c1-8(2)7-16-12(15)10-6-4-3-5-9(10)11(13)14;/h3-6,8H,7H2,1-2H3,(H,13,14);1H3
• InChI Key： FOMDNQDHJPVRSO-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1C(=O)[O-])=O)CC(C)C.[NH4+]

Computed Properties

• Exact Mass: 239.11581
• Monoisotopic Mass: 239.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Boiling Point: 356.6°Cat760mmHg
• Flash Point: 135°C
• PSA: 102.93
• LogP: 1.23910

1,2-Benzenedicarboxylicacid, mono(2-methylpropyl) ester, ammonium salt (9CI) Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters